Cas no 16423-53-3 (5-Chloro-2-(ethylthio)phenylamine hydrochloride)

• Product Name: 5-Chloro-2-(ethylthio)phenylamine hydrochloride
• CAS No: 16423-53-3
• MF: C₈H₁₀ClNS
• MW: 187.689699649811
• CID: 1344701
• PubChem ID: 1504683
• Update Time: 2025-09-27

5-Chloro-2-(ethylthio)phenylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-chloro-2-(ethylthio)-
• 16423-53-3
• 5-Chloro-2-ethylsulfanyl-phenylamine
• VRTHJICYHPFIKE-UHFFFAOYSA-N
• STK663837
• Z319450478
• AKOS000204670
• EN300-69831
• [5-chloro-2-(ethylthio)phenyl]amine hydrochloride
• CS-0217168
• 5-chloro-2-ethylsulfanylaniline
• 5-chloro-2-(ethylsulfanyl)aniline
• SCHEMBL3781267
• ALBB-025982
• 5-Chloro-2-(ethylthio)phenylamine hydrochloride

• Inchi： 1S/C8H10ClNS/c1-2-11-8-4-3-6(9)5-7(8)10/h3-5H,2,10H2,1H3
• InChI Key： VRTHJICYHPFIKE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)SCC

Computed Properties

• Exact Mass: 187.0224
• Monoisotopic Mass: 187.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.02